1-(4-hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile
Overview
Description
1-(4-Hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile (HNCB) is a cyclic nitrile compound that has been studied for its potential applications in the fields of organic synthesis and medicinal chemistry. HNCB is a white crystalline solid that is soluble in most organic solvents, such as ethanol and dimethyl sulfoxide, and has a melting point of 152-153°C. The structure of HNCB is characterized by a cyclobutane ring containing a 1-carbonitrile group and a 4-hydroxy-3-nitrophenyl group.
Mechanism of Action
The mechanism of action of 1-(4-hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile is not well understood. However, it is believed that the 1-carbonitrile group of this compound can react with nucleophiles, such as amines and thiols, to form covalent bonds. This reaction is thought to be responsible for the biological activity of this compound-derived molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies have suggested that this compound-derived molecules may have antifungal, anti-inflammatory, and antineoplastic activity.
Advantages and Limitations for Lab Experiments
1-(4-hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile is a useful reagent for the synthesis of various organic compounds and biologically active molecules. It is a relatively inexpensive and easy-to-use reagent that can be stored for long periods of time without significant degradation. The main limitation of this compound is its relatively low solubility in most organic solvents, which can make it difficult to use in some laboratory experiments.
Future Directions
The potential applications of 1-(4-hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile in the fields of organic synthesis and medicinal chemistry are far from being fully explored. Future research should focus on the development of new synthetic methods for the synthesis of this compound-derived molecules, as well as on the further investigation of their biological activities. Additionally, further research should be conducted to explore the potential applications of this compound in other fields, such as materials science and catalysis.
Synthesis Methods
1-(4-hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile can be synthesized by a two-step procedure. First, the 4-hydroxy-3-nitrophenyl group is synthesized from the reaction of 4-hydroxybenzaldehyde and nitric acid. The second step involves the reaction of the 4-hydroxy-3-nitrophenyl group with cyclobutanecarbonitrile in the presence of a base, such as sodium hydroxide. This reaction produces the desired this compound product.
Scientific Research Applications
1-(4-hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile has been studied for its potential applications in the fields of organic synthesis and medicinal chemistry. In organic synthesis, this compound has been used as a reagent for the synthesis of various organic compounds, such as cyclic amides, cyclic ethers, and cyclic carbonates. In medicinal chemistry, this compound has been used as a starting material for the synthesis of various biologically active molecules, such as antifungal agents, anti-inflammatory agents, and antineoplastic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile involves the conversion of a commercially available starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-hydroxy-3-nitrobenzaldehyde", "ethyl cyanoacetate", "cyclobutanone", "sodium ethoxide", "sodium hydroxide", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 4-hydroxy-3-nitrobenzaldehyde and ethyl cyanoacetate in ethanol with the presence of sodium ethoxide to form 1-(4-hydroxy-3-nitrophenyl)-2-cyanoethene", "Step 2: Addition of cyclobutanone to 1-(4-hydroxy-3-nitrophenyl)-2-cyanoethene in ethanol with the presence of sodium hydroxide to form 1-(4-hydroxy-3-nitrophenyl)cyclobutan-1-ene-1-carbonitrile", "Step 3: Oxidation of 1-(4-hydroxy-3-nitrophenyl)cyclobutan-1-ene-1-carbonitrile with acetic acid and water to form 1-(4-hydroxy-3-nitrophenyl)cyclobutane-1-carbonitrile" ] } | |
CAS RN |
1314744-44-9 |
Molecular Formula |
C11H10N2O3 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
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